2'-(2-methoxyethyl)-1'-oxo-N-1,3,4-thiadiazol-2-yl-1',4'-dihydro-2'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxamide

• IUPAC Name: 2-(2-methoxyethyl)-1-oxo-N-(1,3,4-thiadiazol-2-yl)spiro[4H-isoquinoline-3,1'-cyclopentane]-4-carboxamide
• InChI: InChI=1S/C19H22N4O3S/c1-26-11-10-23-17(25)14-7-3-2-6-13(14)15(19(23)8-4-5-9-19)16(24)21-18-22-20-12-27-18/h2-3,6-7,12,15H,4-5,8-11H2,1H3,(H,21,22,24)
• InChI Key: LTNUYNMLFYIRRI-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)C2=CC=CC=C2C(C13CCCC3)C(=O)NC4=NN=CS4
• Molecular Formula: C19H22N4O3S
• Molecular Weight: 386.5 g/mol

Description

The compound of interest falls into the category of spiro compounds, which are known for their unique structures featuring at least two rings connected through a single shared atom. These compounds, particularly those containing isoquinoline and thiadiazole moieties, are of significant interest in the field of medicinal chemistry due to their diverse biological activities and potential pharmaceutical applications.

Synthesis Analysis

Spiro compounds are typically synthesized through methods that allow for the formation of the spirocyclic structure, one of which is the multicomponent reaction (MCR). This method can efficiently create complex molecules with high stereoselectivity and regioselectivity. For instance, the synthesis of spiro[isoquinolinone-4,2'-oxiranes] demonstrates a similar complexity and structural specificity, achieved through a multicomponent one-pot reaction involving readily available precursors at room temperature (Liu et al., 2014).

Molecular Structure Analysis

The molecular structure of spiro compounds is characterized by their spirocyclic center, which significantly influences their physical and chemical properties. X-ray crystallography often reveals detailed information about their geometry, including bond lengths, angles, and conformational preferences, contributing to a deeper understanding of their reactivity and interactions (Akkurt et al., 2010).

Chemical Reactions and Properties

Spiro compounds containing isoquinoline and thiadiazole units participate in various chemical reactions, including cycloadditions, nucleophilic substitutions, and oxidative cyclizations. These reactions can be leveraged to introduce functional groups, build complexity, or modify the molecular framework for desired properties or biological activities. For example, photocycloaddition of isoquinoline-1,3,4-trione with oxazoles has been used to synthesize spiroisoquinoline derivatives with high regio- and diastereoselectivity, showcasing the versatility of spiro compounds in chemical transformations (Huang et al., 2011).

Future Directions

While specific future directions for this compound are not mentioned in the retrieved data, similar compounds have potential applications in various fields, including medicinal chemistry and materials science.